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Compound of Interest

Compound Name:
Hexadecyltrimethylammonium

Bromide-d42

Cat. No.: B568868 Get Quote

An In-Depth Technical Guide to Hexadecyltrimethylammonium Bromide-d42

For researchers, scientists, and professionals in drug development, a precise understanding of

the fundamental properties of chemical compounds is paramount. This guide provides core

technical data on Hexadecyltrimethylammonium Bromide-d42, a deuterated form of the

common cationic surfactant.

Physicochemical Properties
Hexadecyltrimethylammonium Bromide-d42 is a labeled variant of Cetyltrimethylammonium

Bromide (CTAB), where the hydrogen atoms have been replaced with deuterium. This isotopic

labeling is particularly useful in various analytical techniques, including biomolecular NMR.[1]

Below is a summary of its key identifiers and properties.

Property Value

Chemical Formula C₁₉D₄₂N•Br[2] or CD₃(CD₂)₁₅N(Br)(CD₃)₃[1]

Molecular Weight 406.71 g/mol [1][2]

CAS Number 907216-28-8[1]
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Molecular Structure Overview
The structure of Hexadecyltrimethylammonium Bromide-d42 consists of a long hydrophobic

tail and a hydrophilic head. This amphipathic nature is central to its function as a surfactant.

The following diagram illustrates the logical relationship between the core components of the

molecule.
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Logical structure of Hexadecyltrimethylammonium Bromide-d42.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Hexadecyltrimethylammonium bromide (Dâ��â��, 98%) | Cambridge Isotope
Laboratories, Inc. [isotope.com]

2. scbt.com [scbt.com]

To cite this document: BenchChem. [Chemical formula and molecular weight of
Hexadecyltrimethylammonium Bromide-d42]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b568868#chemical-formula-and-molecular-weight-
of-hexadecyltrimethylammonium-bromide-d42]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b568868?utm_src=pdf-body
https://www.benchchem.com/product/b568868?utm_src=pdf-body-img
https://www.benchchem.com/product/b568868?utm_src=pdf-body
https://www.benchchem.com/product/b568868?utm_src=pdf-custom-synthesis
https://isotope.com/hexadecyltrimethylammonium-bromide-d42-dlm-8117-group
https://isotope.com/hexadecyltrimethylammonium-bromide-d42-dlm-8117-group
https://www.scbt.com/p/hexadecyltrimethylammonium-bromide-d42-907216-28-8
https://www.benchchem.com/product/b568868#chemical-formula-and-molecular-weight-of-hexadecyltrimethylammonium-bromide-d42
https://www.benchchem.com/product/b568868#chemical-formula-and-molecular-weight-of-hexadecyltrimethylammonium-bromide-d42
https://www.benchchem.com/product/b568868#chemical-formula-and-molecular-weight-of-hexadecyltrimethylammonium-bromide-d42
https://www.benchchem.com/product/b568868#chemical-formula-and-molecular-weight-of-hexadecyltrimethylammonium-bromide-d42
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b568868?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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